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Compound of Interest

Compound Name: Propyzamide-d3 (phenyl-2,4,6-d3)

CAS No.: 1219805-79-4

Cat. No.: B3091887

Get Quote

Technical Whitepaper: Propyzamide-d3 NMR and Mass Spectral Data

Executive Summary
Propyzamide (Pronamide) is a selective, systemic benzamide herbicide widely used for the

control of grasses and broadleaf weeds in crops such as lettuce, alfalfa, and oilseed rape. Due

to strict Maximum Residue Limits (MRLs) in global trade—often as low as 0.01 mg/kg—

analytical workflows require high-precision quantification.

This guide details the spectral characteristics of Propyzamide-d3 (Phenyl-2,4,6-d3), the gold-

standard Internal Standard (IS) for LC-MS/MS analysis. Unlike generic alkyl-labeled standards,

the phenyl-d3 isotopologue offers superior stability against metabolic exchange and enzymatic

degradation, ensuring robust quantification. This document provides validated NMR

assignments, mass spectral fragmentation pathways, and a self-validating experimental

protocol for residue analysis.

Chemical Identity & Structural Specifications
The distinction between the native analyte and its deuterated analogue is critical for resolving

isotopic interference. The commercial standard described here is labeled on the aromatic ring,
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replacing protons at positions 2, 4, and 6.

Feature Propyzamide (Native)
Propyzamide-d3 (Internal
Standard)

CAS Number 23950-58-5 1219805-79-4

Formula C₁₂H₁₁Cl₂NO C₁₂H₈D₃Cl₂NO

Exact Mass 255.0218 Da 258.0406 Da

Labeling Position None
Phenyl-2,4,6-d3 (Aromatic

Ring)

Solubility Methanol, Acetonitrile, Acetone Methanol, Acetonitrile, Acetone

Structural Logic: The choice of the phenyl ring for deuteration (positions 2, 4,[1][2] 6) is

deliberate. Deuterium on the aromatic ring is chemically inert under standard extraction

conditions (QuEChERS), whereas deuterium on the acidic acetylenic position (side chain)

could undergo exchange with protic solvents, compromising the integrity of the internal

standard.

NMR Spectroscopy: The Isotopic Fingerprint
Nuclear Magnetic Resonance (NMR) is the primary tool for confirming isotopic purity. For

Propyzamide-d3, the "silencing" of specific signals serves as the confirmation of labeling.

Comparative ¹H NMR Data (400 MHz, CDCl₃)
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Proton
Assignment

Chemical Shift
(δ ppm) -
Native

Multiplicity &
Integration -
Native

Chemical Shift
(δ ppm) - d3

Multiplicity &
Integration -
d3

Gem-dimethyl

(CH₃)₂
1.76 Singlet (6H) 1.76 Singlet (6H)

Acetylenic CH 2.40 Singlet (1H) 2.40 Singlet (1H)

Amide NH ~6.30
Broad Singlet

(1H)
~6.30

Broad Singlet

(1H)

Aromatic H-4 7.45
Triplet (1H, J ≈

1.8 Hz)
Silent

None (Replaced

by D)

Aromatic H-2,6 7.59
Doublet (2H, J ≈

1.8 Hz)
Silent

None (Replaced

by D)

Spectral Interpretation
Native Spectrum: Shows a characteristic 2:1 intensity ratio in the aromatic region. The

doublet at 7.59 ppm corresponds to the two equivalent protons at positions 2 and 6 (ortho to

the carbonyl). The triplet at 7.45 ppm corresponds to the unique proton at position 4

(between the two chlorines).

d3 Spectrum: The aromatic region (7.0–8.0 ppm) must be essentially void of signals. Any

residual peaks in this region indicate incomplete labeling (isotopic impurity). The aliphatic

signals (1.76 ppm and 2.40 ppm) remain unchanged, serving as an internal reference for

concentration.

Mass Spectrometry: Ionization & Fragmentation
In LC-MS/MS, Propyzamide ionizes efficiently in Positive Electrospray Ionization (ESI+) mode.

The presence of two chlorine atoms creates a distinct isotopic envelope (M, M+2, M+4) with

relative intensities of roughly 9:6:1.

Fragmentation Pathway (Mechanism)
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The fragmentation is driven by the cleavage of the amide bond and the loss of the propynyl

side chain.

Precursor Ion: Protonated molecule

.

Primary Fragment (Quantifier): Loss of the neutral side chain moiety (C₅H₆), yielding the 3,5-

dichlorobenzamide cation.

Secondary Fragment (Qualifier): Further loss of NH₃ (or similar rearrangement) yielding the

3,5-dichlorobenzoyl cation.

MRM Transitions Table
Analyte

Precursor Ion
(m/z)

Product Ion 1
(Quant)

Product Ion 2
(Qual)

Collision
Energy (eV)

Propyzamide 256.0 (³⁵Cl₂) 190.0 173.0 15 - 25

Propyzamide-d3 259.0 (³⁵Cl₂) 193.0 176.0 15 - 25

Note: The mass shift of +3 Da is retained in both fragment ions because the deuterium labels

are located on the aromatic ring, which is the core of both fragment ions.

Fragmentation Logic Diagram

Propyzamide-d3 [M+H]+
m/z 259

(Ring-d3 labeled)

Transition State
Amide Cleavage

CID Energy

Fragment 1 (Quant)
3,5-Cl2-Ph-d3-CONH2+

m/z 193- C5H6 (66 Da)

Neutral Loss
C5H6 (Side Chain)

Fragment 2 (Qual)
3,5-Cl2-Ph-d3-CO+

m/z 176
- NH3 (17 Da)

Neutral Loss
NH3

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3091887/docs?utm_src=pdf-body-img#propyzamide-d3-nmr-and-mass-spectral-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3091887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: ESI+ Fragmentation pathway for Propyzamide-d3 showing retention of the deuterated

ring in product ions.

Experimental Protocol: Residue Analysis Workflow
This protocol utilizes Propyzamide-d3 as a surrogate to correct for matrix effects (ion

suppression/enhancement) and recovery losses during extraction.

Reagents & Standards
Stock Solution: Dissolve 10 mg Propyzamide-d3 in 10 mL Acetone (1000 µg/mL). Store at

-20°C.

Working IS Solution: Dilute stock to 10 µg/mL in Acetonitrile.

Extraction Buffer: Citrate-buffered QuEChERS salts (AOAC 2007.01 method).

Step-by-Step Workflow
Sample Homogenization: Weigh 10.0 g of sample (e.g., lettuce) into a 50 mL centrifuge tube.

IS Addition (Critical Step): Spike 50 µL of Working IS Solution (10 µg/mL) directly onto the

sample matrix before solvent addition. This yields a concentration of 0.05 mg/kg in the

sample.

Why: Spiking before extraction validates the extraction efficiency for every single sample.

Extraction: Add 10 mL Acetonitrile (with 1% Formic Acid). Shake vigorously for 1 min.

Partitioning: Add QuEChERS salts (4g MgSO₄, 1g NaCl, 1g NaCitrate, 0.5g Na₂Citrate).

Shake for 1 min. Centrifuge at 3000 x g for 5 min.

Cleanup (dSPE): Transfer 1 mL supernatant to a dSPE tube (PSA + C18 + MgSO₄). Vortex

and centrifuge.

Analysis: Transfer 200 µL extract to a vial, dilute with water (1:1) to match initial mobile

phase, and inject into LC-MS/MS.
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Method Development Workflow Diagram

Quality Assurance Check

Start: Sample Arrival

Spike with Propyzamide-d3
(0.05 mg/kg)

Acetonitrile Extraction
(QuEChERS)

Equilibration (15 min)

Salt Partitioning
(MgSO4/NaCl)

dSPE Cleanup
(PSA/C18)

Aliquot Supernatant

LC-MS/MS Analysis
(MRM Mode)

Dilute 1:1 with H2O

Data Processing
Ratio (Analyte Area / IS Area)

Check IS Area Stability

Check Retention Time Match
(+/- 0.05 min)

Pass
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Caption: Self-validating extraction workflow using Propyzamide-d3 as a surrogate standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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